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Compound of Interest

Compound Name: 2-Methyl-6-nitrophenol

Cat. No.: B087177 Get Quote

Application Notes and Protocols: 2-Methyl-6-
nitrophenol
For Researchers, Scientists, and Drug Development Professionals

Introduction: 2-Methyl-6-nitrophenol is a chemical compound with the formula C₇H₇NO₃.[1][2]

It is a yellow crystalline solid.[2] Due to its hazardous properties, strict adherence to safety

protocols during handling and storage is imperative. These application notes provide detailed

procedures for the safe use of 2-Methyl-6-nitrophenol in a laboratory setting.

Compound Identification and Properties
Proper identification and understanding of the physicochemical properties of 2-Methyl-6-
nitrophenol are crucial for safe handling.
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Identifier Value

IUPAC Name 2-methyl-6-nitrophenol[1]

CAS Number 13073-29-5[1][3][4]

Molecular Formula C₇H₇NO₃[1][2][3]

Molecular Weight 153.14 g/mol [1]

Appearance Yellow crystalline solid[2]

Melting Point 70°C[3]

Boiling Point 235.8 ± 20.0 °C at 760 mmHg[3]

Flash Point 104.0 ± 10.2 °C[3]

Solubility Slightly soluble (1.7 g/L at 25°C)[2]

LogP 2.17[3]

Hazard Identification and Safety Precautions
2-Methyl-6-nitrophenol is classified as a hazardous substance. The following table

summarizes its GHS classifications and associated hazards.

Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed[1]

Skin irritation (Category 2) H315: Causes skin irritation[1]

Serious eye damage (Category 1) H318: Causes serious eye damage[1]

Specific target organ toxicity, single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[1]

Pictograms:

Danger
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Precautionary Statements:

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[5]

P264 Wash skin thoroughly after handling.[5]

P270
Do not eat, drink or smoke when using this

product.[5]

P271 Use only outdoors or in a well-ventilated area.[5]

P280
Wear protective gloves/ eye protection/ face

protection.[5]

P301+P317 IF SWALLOWED: Get medical help.

P302+P352 IF ON SKIN: Wash with plenty of water.[5]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5]

P305+P354+P338

IF IN EYES: Immediately rinse with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[5]

P405 Store locked up.[5]

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

Experimental Protocols
3.1. General Handling and Use Protocol

This protocol outlines the general procedure for handling 2-Methyl-6-nitrophenol in a

laboratory setting.
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Materials:

2-Methyl-6-nitrophenol

Chemical fume hood

Personal Protective Equipment (PPE): safety goggles with side-shields, chemical-resistant

gloves (e.g., nitrile), lab coat

Spatula

Weighing paper

Appropriate glassware

Solvent (as required by the specific experiment)

Procedure:

Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Don all

required PPE.

Dispensing:

Perform all manipulations of solid 2-Methyl-6-nitrophenol within the fume hood to avoid

inhalation of dust.[3]

Use a clean spatula and weighing paper to measure the desired amount of the compound.

Avoid generating dust during transfer.

Dissolution (if applicable):

Add the weighed 2-Methyl-6-nitrophenol to the appropriate glassware inside the fume

hood.

Slowly add the desired solvent while stirring to dissolve the compound.

Reaction:
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Conduct the experiment within the fume hood.

Keep the reaction vessel closed or covered to the extent possible.

Post-Handling:

Thoroughly clean all glassware and equipment that came into contact with the compound.

Wash hands and any exposed skin thoroughly with soap and water after handling.[5]

Remove and properly dispose of contaminated gloves.[5]
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General Handling Workflow for 2-Methyl-6-nitrophenol
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3.2. Storage Protocol

Proper storage is critical to maintain the stability of 2-Methyl-6-nitrophenol and to prevent

accidental exposure.

Procedure:

Container: Store in the original, tightly closed container.[3]

Location:

Store in a cool, dry, well-ventilated area.[6]

Keep away from heat, flames, and sparks.[3]

Store in a locked cabinet or an area with restricted access.

Incompatibilities:

Store away from strong oxidizing agents.[3]

Labeling: Ensure the container is clearly labeled with the compound name and all relevant

hazard warnings.

3.3. Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is necessary.

3.3.1. Spill Cleanup Protocol

Materials:

Spill kit containing:

Inert absorbent material (e.g., sand, vermiculite)[6]

Sealable plastic bags or containers for waste

Appropriate PPE (respirator, gloves, goggles, lab coat)
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Broom and dustpan or other tools for collection

Procedure:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain:

Wearing appropriate PPE, prevent the spread of the spill.

For solid spills, carefully sweep up the material to avoid creating dust.[5]

For solutions, cover with an inert absorbent material.[6]

Collect:

Carefully collect the spilled material and absorbent into a sealable container.[6]

Clean:

Clean the spill area with soap and water.

Dispose:

Label the waste container as hazardous waste.

Dispose of the waste in accordance with local, state, and federal regulations.

Spill Occurs Evacuate Area Don Appropriate PPE Contain Spill
(Sweep or Absorb)

Collect Waste into
Sealable Container Clean Spill Area Dispose of as

Hazardous Waste Spill Managed

Click to download full resolution via product page

Spill Response Workflow

3.3.2. First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[3][7]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical attention if irritation persists.[3][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][7]

Waste Disposal
All waste containing 2-Methyl-6-nitrophenol must be treated as hazardous waste.

Procedure:

Segregation: Collect all waste (solid, liquid, and contaminated materials) in a designated,

properly labeled, and sealed hazardous waste container.

Storage: Store the waste container in a designated secondary containment area.

Disposal: Arrange for disposal through your institution's environmental health and safety

office, following all local, state, and federal regulations. Do not dispose of down the drain.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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